Cas no 113334-58-0 (2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid)

2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid structure
113334-58-0 structure
Product Name:2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
CAS No:113334-58-0
MF:C10H7NO3S
MW:221.232481241226
CID:2610462
PubChem ID:43140162
Update Time:2025-04-21

2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
    • 4-Thiazolecarboxylic acid, 2-(3-hydroxyphenyl)-
    • 113334-58-0
    • DTXSID60655499
    • 2-(3-hydroxyphenyl)thiazole-4-carboxylic acid
    • MDL: MFCD11179449
    • Inchi: 1S/C10H7NO3S/c12-7-3-1-2-6(4-7)9-11-8(5-15-9)10(13)14/h1-5,12H,(H,13,14)
    • InChI Key: PJBROFATYWROMQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 221.01466426Da
  • Monoisotopic Mass: 221.01466426Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 98.7Ų
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